3-((tert-Butoxycarbonyl)amino)-2-hydroxypropanoic acid

• IUPAC Name: 2-hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
• InChI: InChI=1S/C8H15NO5/c1-8(2,3)14-7(13)9-4-5(10)6(11)12/h5,10H,4H2,1-3H3,(H,9,13)(H,11,12)
• InChI Key: JJCAYTVAYSGVLA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC(C(=O)O)O
• Molecular Formula: C8H15NO5
• DSSTOX Substance ID: DTXSID70514043
• Molecular Weight: 205.21 g/mol
• CAS RN: 218916-64-4

Description

3-((tert-Butoxycarbonyl)amino)-2-hydroxypropanoic acid, also known as tBOC-HPA, is a small molecule that has been used in a variety of scientific research applications. It is a versatile compound that can be used in a variety of chemical reactions, and it has been studied in detail to understand its biochemical and physiological effects.

Scientific Research Applications

Enantioselective Synthesis

3-((tert-Butoxycarbonyl)amino)-2-hydroxypropanoic acid is used in the enantioselective synthesis of amino acids. A practical method for synthesizing (2R,3R)-N-Boc-2-amino-3-cyclohexyl-3-hydroxypropanoic acid, starting from enantiomerically enriched ethyl 3-cyclohexyl-2,3-dihydroxypropanoate, was described by Alonso et al. (2005). This process is significant for creating specific chiral amino acids (Alonso, Santacana, Rafecas, & Riera, 2005).

Catalyst for Amino Acid Protection

This compound also serves as an efficient catalyst for N-tert-butoxycarbonylation of amines, a crucial step in synthesizing protected amino acids. The heteropoly acid H3PW12O40, as described by Heydari et al. (2007), has shown effectiveness in this reaction, particularly for chiral a-amino alcohols and esters (Heydari, Shiroodi, Hamadi, Esfandyari, & Pourayoubi, 2007).

Synthesis of Anticancer Agents

In the field of medicinal chemistry, functionalized derivatives of this compound have been synthesized and evaluated for anticancer properties. Kumar et al. (2009) synthesized a series of functionalized amino acid derivatives, including this compound, which showed promising cytotoxicity against human cancer cell lines (Kumar et al., 2009).

Crystal and Molecular Structure Studies

The compound's molecular and crystal structures have been extensively studied. Gebreslasie et al. (2011) researched the polymorphic forms of N-(tert-butoxycarbonyl)-α-aminoisobutyryl-α-aminoisobutyric acid methyl ester, providing insights into the molecular conformation and potential applications in crystallography and material science (Gebreslasie, Jacobsen, & Görbitz, 2011).

Synthesis of Benzyl Iodoalkanoates

Koseki et al. (2011) described the synthesis of benzyl 2-(S)-[(tert-butoxycarbonyl)amino]-ω-iodoalkanoates from natural or protected l-amino acids. This synthesis is important for creating specific intermediates in organic synthesis (Koseki, Yamada, & Usuki, 2011).

Safety and Hazards

The compound “3-((tert-Butoxycarbonyl)amino)-2-hydroxypropanoic acid” can cause skin irritation and serious eye irritation. It’s recommended to wear protective gloves, eye protection, and face protection when handling this compound. If it comes in contact with the skin or eyes, it’s advised to wash with plenty of water.

Future Directions

The future directions for “3-((tert-Butoxycarbonyl)amino)-2-hydroxypropanoic acid” and similar compounds could involve further exploration of their use in peptide synthesis and other areas of organic synthesis.

Mechanism of Action

Target of Action

It is known that this compound is used in the synthesis of dipeptides . Dipeptides are molecules that play crucial roles in various biological processes, including protein assembly and the synthesis of gramicidin S cyclic analogs with antibiotic and hemolytic activities .

Mode of Action

The compound interacts with its targets through a series of chemical reactions. In dipeptide synthesis, a distinctive coupling reagent, N, N ′-diethylene- N ′′-2-chloroethyl thiophosphoramide, enhances amide formation in the Boc-AAILs without the addition of a base, yielding the dipeptides in satisfactory yields .

Biochemical Pathways

The compound is involved in the biochemical pathway of dipeptide synthesis. The proposed mechanism includes the following steps :

Result of Action

The result of the compound’s action is the formation of dipeptides . Dipeptides have various biological functions, including serving as building blocks for proteins and acting as intermediates in metabolism.

Action Environment

The action of the compound can be influenced by environmental factors. For instance, the compound is miscible in acetonitrile, methanol, dimethylformamide (DMF), and dimethyl sulfoxide (DMSO), partially miscible in water, but immiscible in diethyl ether, ethyl acetate, and hexane . These properties could affect the compound’s action, efficacy, and stability.

Biochemical Analysis

Biochemical Properties

3-((tert-Butoxycarbonyl)amino)-2-hydroxypropanoic acid plays a significant role in biochemical reactions, particularly in the synthesis of peptides. It interacts with various enzymes and proteins, facilitating the formation of peptide bonds. The compound’s tert-butoxycarbonyl (Boc) group serves as a protecting group for amino acids, preventing unwanted reactions during peptide synthesis. This interaction is crucial for the selective formation of peptide bonds, ensuring the correct sequence and structure of the resulting peptides .

Cellular Effects

The effects of this compound on cellular processes are primarily related to its role in peptide synthesis. By protecting amino acids during synthesis, it ensures the proper formation of peptides, which are essential for various cellular functions. These peptides can influence cell signaling pathways, gene expression, and cellular metabolism. For instance, peptides synthesized using this compound can act as signaling molecules, regulating various cellular processes and maintaining cellular homeostasis .

Molecular Mechanism

At the molecular level, this compound exerts its effects through the protection of amino acids. The Boc group is added to the amino group of amino acids, preventing unwanted reactions during peptide synthesis. This protection is achieved through the formation of a stable carbamate linkage, which can be selectively removed under acidic conditions. The removal of the Boc group allows the amino acid to participate in peptide bond formation, facilitating the synthesis of peptides with the desired sequence and structure .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability and degradation. The compound is generally stable under standard laboratory conditions, but it can degrade over time, especially under acidic or basic conditions. This degradation can affect the efficiency of peptide synthesis, leading to incomplete or incorrect peptide formation. Long-term studies have shown that the compound’s stability is crucial for maintaining its effectiveness in peptide synthesis .

Dosage Effects in Animal Models

The effects of this compound in animal models vary with different dosages. At low doses, the compound is generally well-tolerated and does not cause significant adverse effects. At higher doses, it can exhibit toxic effects, including cellular toxicity and disruption of normal cellular functions. These effects are likely due to the accumulation of the compound and its degradation products, which can interfere with cellular processes .

Metabolic Pathways

This compound is involved in various metabolic pathways, particularly those related to peptide synthesis. The compound interacts with enzymes such as peptidases and proteases, which facilitate the removal of the Boc group and the formation of peptide bonds. These interactions are essential for the proper synthesis and degradation of peptides, ensuring the correct regulation of metabolic flux and metabolite levels .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. The compound can interact with transporters and binding proteins, facilitating its movement across cellular membranes and its localization within specific cellular compartments. These interactions are crucial for the compound’s effectiveness in peptide synthesis, ensuring its availability at the sites of peptide bond formation .

Subcellular Localization

The subcellular localization of this compound is primarily determined by its interactions with targeting signals and post-translational modifications. The compound can be directed to specific compartments or organelles, such as the endoplasmic reticulum or the Golgi apparatus, where peptide synthesis occurs. These localization signals ensure that the compound is available at the sites of peptide bond formation, facilitating the efficient synthesis of peptides .